Cas no 94667-47-7 (1H-Benzotriazole-4-sulfonic acid)
94667-47-7 structure
Product Name:1H-Benzotriazole-4-sulfonic acid
CAS No:94667-47-7
MF:C6H5N3O3S
MW:199.187199354172
CID:812293
Update Time:2023-08-03
1H-Benzotriazole-4-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzotriazolesulphonic acid
- 1H-Benzotriazole-4-sulfonic acid
- 1H-Benzo[d][1,2,3]triazole-4-sulfonic acid
- BENZOTRIAZOLE-4-SULFONIC ACID
- Benzotriazole-4-sulphonic acid
- 1H-1,2,3-benzotriazole-4-sulfonic acid
- 2H-benzotriazole-4-sulfonic Acid
- 4-sulfobenzotriazole
- 1H-Benzotriazole-7-sulfonicacid
- WVKWKEWFTVEVCF-UHFFFAOYSA-N
- 1H-Benzotriazole-7-sulfonic acid
- 1-h-benzotriazole-4-sulfonic ac
-
- Inchi: 1S/C6H5N3O3S/c10-13(11,12)5-3-1-2-4-6(5)8-9-7-4/h1-3H,(H,7,8,9)(H,10,11,12)
- InChI Key: WVKWKEWFTVEVCF-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC2C1=NNN=2)(=O)(=O)O
Computed Properties
- Exact Mass: 199.005162
- Monoisotopic Mass: 199.005162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 104
- XLogP3: 0.3
Experimental Properties
- Density: 1.81
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.771
1H-Benzotriazole-4-sulfonic acid Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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